![molecular formula C12H17Cl3N2 B3227512 1-(2,5-Dichloro-benzyl)-2-methyl-piperazine hydrochloride CAS No. 1261230-63-0](/img/structure/B3227512.png)
1-(2,5-Dichloro-benzyl)-2-methyl-piperazine hydrochloride
Overview
Description
1-(2,5-Dichloro-benzyl)-2-methyl-piperazine hydrochloride, also known as DMMP, is a chemical compound that has been widely used in scientific research. It belongs to the class of piperazine derivatives and is commonly used as a reagent in organic synthesis.
Mechanism of Action
1-(2,5-Dichloro-benzyl)-2-methyl-piperazine hydrochloride has been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine. This leads to an accumulation of acetylcholine in the synaptic cleft, which can cause overstimulation of the nervous system. This compound has also been shown to inhibit the activity of butyrylcholinesterase (BChE), another enzyme that breaks down acetylcholine. This dual inhibition of AChE and BChE makes this compound a potent cholinesterase inhibitor.
Biochemical and Physiological Effects:
This compound has been shown to cause a variety of biochemical and physiological effects. In vitro studies have shown that this compound can induce oxidative stress and DNA damage in human cells. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells. In animal studies, this compound has been shown to cause neurotoxicity, hepatotoxicity, and nephrotoxicity.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2,5-Dichloro-benzyl)-2-methyl-piperazine hydrochloride in lab experiments is its high reactivity, which makes it a useful reagent in organic synthesis. Another advantage is its potent cholinesterase inhibitory activity, which makes it a useful tool for studying the nervous system. However, one limitation of using this compound is its toxicity, which can make it difficult to work with in certain experiments. Another limitation is its potential to cause non-specific effects, which can complicate data interpretation.
Future Directions
There are several future directions for research on 1-(2,5-Dichloro-benzyl)-2-methyl-piperazine hydrochloride. One direction is to develop safer and more efficient synthesis methods for this compound. Another direction is to explore the potential of this compound as a therapeutic agent for diseases such as Alzheimer's disease and cancer. Further research is also needed to understand the mechanisms underlying the biochemical and physiological effects of this compound. Finally, more studies are needed to evaluate the safety and toxicity of this compound in humans.
Scientific Research Applications
1-(2,5-Dichloro-benzyl)-2-methyl-piperazine hydrochloride has been extensively used in scientific research as a reagent in organic synthesis. It has been used in the synthesis of various compounds such as pyrazoles, pyrimidines, and imidazo[1,2-a]pyridines. This compound has also been used as a starting material in the synthesis of potent antifungal agents. In addition, this compound has been used as a building block in the synthesis of biologically active molecules such as antitumor agents, antibacterial agents, and anti-inflammatory agents.
properties
IUPAC Name |
1-[(2,5-dichlorophenyl)methyl]-2-methylpiperazine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16Cl2N2.ClH/c1-9-7-15-4-5-16(9)8-10-6-11(13)2-3-12(10)14;/h2-3,6,9,15H,4-5,7-8H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDHJDBJUWZIHKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1CC2=C(C=CC(=C2)Cl)Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17Cl3N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261230-63-0 | |
Record name | Piperazine, 1-[(2,5-dichlorophenyl)methyl]-2-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261230-63-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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